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Compound of Interest

Compound Name: Pomalidomide-PEG1-C2-COOH
CAS No.: 2139348-60-8
Cat. No.: B2863139

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Proteolysis-targeting chimeras (PROTACS) are a revolutionary class of molecules that induce
the degradation of specific target proteins by hijacking the cell's natural ubiquitin-proteasome
system. This technology offers a powerful alternative to traditional small-molecule inhibitors,
with the potential to overcome drug resistance and target proteins previously considered
"undruggable."[1]

This document provides detailed application notes and protocols for the use of Pomalidomide-
PEG1-C2-COOH as a component in a PROTAC designed to degrade Bruton's tyrosine kinase
(BTK). Pomalidomide-PEG1-C2-COOH is an E3 ligase ligand-linker conjugate.[2] It
incorporates the pomalidomide moiety, which recruits the Cereblon (CRBN) E3 ubiquitin ligase,
and a PEG1-C2-COOH linker ready for conjugation to a BTK-targeting ligand (warhead).[2][3]
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BTK is a critical component of the B-cell receptor (BCR) signaling pathway and is a validated
therapeutic target for various B-cell malignancies and autoimmune diseases.[4] PROTAC-
mediated degradation of BTK has been shown to be a highly effective strategy.[5]

Mechanism of Action

A PROTAC constructed using Pomalidomide-PEG1-C2-COOH functions by forming a ternary
complex between BTK and the CRBN E3 ligase.[6] This proximity induces the ubiquitination of
BTK by the E3 ligase, marking it for degradation by the 26S proteasome. The PROTAC
molecule is then released and can act catalytically to induce the degradation of multiple BTK
proteins.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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